
Furalaxyl stereoselectivity comparison related
compounds

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Furalaxyl

CAS No.: 57646-30-7

Cat. No.: S528552

Get Quote

Experimental Data on Furalaxyl Stereoselectivity

The table below summarizes the key experimental findings on the enantioselective behavior of furalaxyl.

Experimental
Model

Core Finding
Enantioselectivity
Observed

Key Quantitative Data Citation

Tenebrio
molitor
(Mealworm

larvae)

Enantiomerization

& Bioaccumulation

Yes Significant

enantiomerization in
larvae; S-furalaxyl

preferentially accumulated
(Bioaccumulation Factor:

S-enantiomer > R-
enantiomer).

[1] [2]

Scenedesmus
obliquus (Green

algae)

Acute Toxicity &
Digestion

Yes (S)-furalaxyl more toxic;
96-h EC₅₀: 13.59 mg/L (S-

enantiomer) vs. 15.26
mg/L (R-enantiomer).

Digestion rates were
similar.

[3]
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Detailed Experimental Protocols

Here are the methodologies used in the key studies from the table.

Enantiomerization and Bioaccumulation in T. molitor [1]

Exposure Experiment: Tenebrio molitor larvae were exposed to wheat bran spiked with

individual R- or S-furalaxyl enantiomers or the racemic mixture (rac-furalaxyl) at different
dosages (e.g., 10 mg/kg) for a period of up to 21 days.

Sample Analysis: Samples of larvae and wheat bran were collected at specified time points.
The residues of furalaxyl enantiomers were extracted and analyzed using HPLC-MS/MS
(High-Performance Liquid Chromatography with Tandem Mass Spectrometry).
Chiral Separation: Enantiomers were separated on a ChiralPAK IC column.

Data Calculation: The enantiomeric fraction (EF) was used to track stereoselective changes.
The bioaccumulation factor (BAF) was calculated for each enantiomer to quantify preferential

uptake.

Toxicity and Digestion in S. obliquus [3]

Acute Toxicity Test: Algae were exposed to various concentrations of R- and S-furalaxyl for

96 hours. The EC₅₀ (half-maximal effective concentration) values were then calculated based
on algal growth inhibition.

Biochemical Assays: After 96 hours of exposure, the chlorophyll content and the activities of
antioxidant enzymes ( Catalase (CAT) and Superoxide Dismutase (SOD) ) in the algae cells

were measured to assess physiological and oxidative stress responses.
Digestion Study: The algae were exposed to the enantiomers, and the residual concentration

of furalaxyl in the culture medium was measured over time to determine the digestion rate.

Key Implications of Furalaxyl Stereoselectivity

The following diagram illustrates the core concepts and consequences of furalaxyl's stereoselective

behavior.
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Chiral Pesticide Furalaxyl

R-Enantiomer S-Enantiomer

In Vivo Enantiomerization

  Can interconvert

T. molitor: Lower BAF T. molitor: Higher BAFS. obliquus: Lower EC₅₀

(More Toxic)

Enantiomerization

Complicates Environmental Fate

Bioaccumulation Risk

Risk Assessment Challenge

S. obliquus: Lower EC₅₀

Unexpected Toxicity to
Non-Target Species

Click to download full resolution via product page

The experimental data reveals several critical points for environmental risk assessment:

Differential Toxicity: The finding that the (S)-enantiomer is more toxic than the (R)-enantiomer to
the non-target algae S. obliquus is a classic example of enantioselectivity, where the "inactive"

enantiomer for the target pest can be more harmful to other organisms [3].
Complex Fate and Risk: Enantiomerization (the interconversion of R- and S-enantiomers) within

organisms like T. molitor adds a layer of complexity. It means that applying a pure, less problematic
enantiomer may not be effective, as it can convert to its counterpart inside living systems [1] [2].

Need for Enantiomer-Specific Analysis: These findings underscore that risk assessments based on
racemic mixtures (the 50/50 mix of R and S) are inadequate. Accurate evaluation requires

enantiomer-specific analytical techniques, such as chiral HPLC-MS/MS, to track the fate and
effects of each enantiomer separately [1] [4] [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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